5-Chloro-1H-indole-6-carbonitrile

• IUPAC Name: 5-chloro-1H-indole-6-carbonitrile
• InChI: InChI=1S/C9H5ClN2/c10-8-3-6-1-2-12-9(6)4-7(8)5-11/h1-4,12H
• InChI Key: LLOHWURGVUMHRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=CC(=C(C=C21)Cl)C#N
• Molecular Formula: C9H5ClN2
• Molecular Weight: 176.60 g/mol

Description

5-Chloro-1H-indole-6-carbonitrile is a chemical compound with the molecular formula C9H5ClN2. It has a molecular weight of 176.60 g/mol. The IUPAC name for this compound is 5-chloro-1H-indole-6-carbonitrile.

Molecular Structure Analysis

The molecular structure of 5-Chloro-1H-indole-6-carbonitrile includes a benzene ring fused to a five-membered nitrogen-containing pyrrole ring. The InChI representation of the molecule is InChI=1S/C9H5ClN2/c10-8-3-6-1-2-12-9(6)4-7(8)5-11/h1-4,12H.

Physical And Chemical Properties Analysis

5-Chloro-1H-indole-6-carbonitrile has a molecular weight of 176.60 g/mol and a density of 1.4±0.1 g/cm3. Its boiling point is 393.3±22.0 °C at 760 mmHg. The compound has a topological polar surface area of 39.6 Ų and a heavy atom count of 12.

Scientific Research Applications

Antiviral Activity

Indole derivatives have shown promise as antiviral agents. For instance:

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Metabolic Syndrome and IDDM Treatment

5-Chloro-1H-indole-6-carbonitrile has been used as a reactant for the preparation of novel PPARα/γ dual agonists . .

Chemoselective and Regioselective Synthesis

Researchers have utilized this compound for the chemoselective and regioselective preparation of benzoyl indoles . .

Parallel Synthesis of Dihydroisoquinolines

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Hydroarylation of Alkynes

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Other Applications

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Safety and Hazards

5-Chloro-1H-indole-6-carbonitrile is harmful if swallowed. It may cause skin irritation, serious eye irritation, and respiratory irritation.

Future Directions

Indole derivatives have been extensively explored as potential anti-tubercular agents or drugs. Researchers hope that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds. The success of computer-aided drug design in the fields of cancer and anti-viral drugs has accelerated in silico studies in antibacterial drug development.

Mechanism of Action

Target of Action

5-Chloro-1H-indole-6-carbonitrile is a derivative of the indole compound . Indole derivatives are known to bind with high affinity to multiple receptors, making them useful in the development of new therapeutic derivatives . .

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives interact with their targets, leading to changes that can inhibit or promote certain biological processes.

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . The downstream effects of these interactions can vary widely, depending on the specific biological activity of the indole derivative.

Result of Action

Given the diverse biological activities of indole derivatives, it can be inferred that the compound may have a wide range of potential effects at the molecular and cellular levels .

Action Environment

It is generally known that factors such as ph, temperature, and the presence of other substances can influence the action of chemical compounds .